Cas no 1709-50-8 (Benzenesulfonamide,N,N-diethyl-)

Benzenesulfonamide,N,N-diethyl- structure
1709-50-8 structure
Product Name:Benzenesulfonamide,N,N-diethyl-
CAS No:1709-50-8
MF:C10H15NO2S
MW:213.29660153389
CID:139431
PubChem ID:74367
Update Time:2025-04-19

Benzenesulfonamide,N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N,N-diethyl-
    • N,N-diethylbenzenesulfonamide
    • BRN 2104589
    • AKOS001030307
    • AI3-14913
    • NSC 3551
    • NSC-3551
    • Benzenesulfonamide,N-diethyl-
    • F87689
    • Diethylbenzene sulfonamide, N-N-
    • Benzenesulfonamide, N,N-diethyl-
    • Z45516124
    • HMS1769I17
    • WLN: WSR&N2&2
    • N,N-diethyl-benzenesulfonamide
    • 1709-50-8
    • A6LR4L2AD6
    • NSC3551
    • N,N-Diethyl benzene sulfonamide
    • SCHEMBL2058156
    • N,N-Diethylbenzene sulfonamide
    • 3-11-00-00053 (Beilstein Handbook Reference)
    • DTXSID8075120
    • DTXCID3035470
    • DB-371228
    • Inchi: 1S/C10H15NO2S/c1-3-11(4-2)14(12,13)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
    • InChI Key: FZIFUJULXRFHBB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 213.08245
  • Monoisotopic Mass: 213.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.1764 (rough estimate)
  • Boiling Point: 314°C (rough estimate)
  • Flash Point: 144°C
  • Refractive Index: 1.5060 (estimate)
  • PSA: 37.38

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